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Compound of Interest

Compound Name: D-Mannose-13C-5

Cat. No.: B12402933 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential safety

and logistical information for the proper disposal of D-Mannose-13C-5, a stable isotope-

labeled sugar used in various research applications. While D-Mannose and its isotopologues

are generally not considered hazardous materials, adherence to proper disposal protocols is

crucial for maintaining a safe laboratory environment and ensuring regulatory compliance.[1][2]

Safety and Handling Precautions
Before disposal, it is important to handle D-Mannose-13C-5 with appropriate care. Although

not classified as hazardous, incidental exposure to the powder form can cause minor irritation.

[1]

Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety

glasses and gloves. If there is a risk of generating dust, a dust mask or respirator is

recommended.[3][4]

Engineering Controls: Handle the material in a well-ventilated area to minimize the potential

for dust inhalation.[1][4][5]

General Hygiene: Avoid eating, drinking, or smoking in areas where chemicals are handled.

Wash hands thoroughly after handling the substance.[1][6]

Spill and Leak Procedures
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In the event of a spill, follow these steps to ensure safe cleanup:

Avoid Dust Generation: Moisten the spilled powder with water to prevent it from becoming

airborne.[3]

Containment: Carefully sweep or vacuum the moistened material.[3][6]

Collection: Place the collected material into a suitable, labeled container for disposal.[3]

Decontamination: Clean the spill area with water and a mild detergent.

Step-by-Step Disposal Protocol
The disposal of D-Mannose-13C-5 should always be in accordance with local, state, and

federal regulations. The following is a general procedural guide:

Review Institutional Policies: Before proceeding, consult your institution's specific waste

management guidelines and protocols.

Containerization: Ensure the waste D-Mannose-13C-5 is in a securely sealed and clearly

labeled container. The label should accurately reflect the contents.

Waste Stream Determination: As D-Mannose is not typically classified as hazardous waste, it

can often be disposed of as general laboratory waste. However, it is critical to confirm this

with your institution's environmental health and safety (EHS) office. Do not mix with other

waste streams unless explicitly permitted.

Collection and Removal: Arrange for the collection of the waste container by your institution's

designated waste management personnel.

Quantitative Data Summary
The following table summarizes key quantitative data for D-Mannose, which is chemically

analogous to D-Mannose-13C-5 for the purposes of general handling and disposal.
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Property Value

Appearance White, crystalline powder

Molecular Formula C6H12O6

Molecular Weight 180.16 g/mol

Melting Point 133-140 °C

Solubility Soluble in water

Odor Odorless

pH Not available

Note: The molecular weight of D-Mannose-13C-5 will be slightly higher than that of unlabeled

D-Mannose due to the presence of the 13C isotope.

Experimental Workflow and Decision Making
The following diagram illustrates the decision-making process for the proper disposal of D-
Mannose-13C-5.
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Start: D-Mannose-13C-5 for Disposal

Consult Safety Data Sheet
and institutional guidelines

Is the material contaminated
with hazardous substances?

Dispose as non-hazardous
laboratory waste

No

Follow hazardous waste
disposal protocols

Yes

Package in a sealed,
properly labeled container

Arrange for institutional
waste pickup

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for D-Mannose-13C-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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